Cas no 61942-72-1 (2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride
• CAS No: 61942-72-1
• MF: C₁₂H₁₇ClO₂S
• MW: 260.780181646347
• CID: 525536
• PubChem ID: 222488
• Update Time: 2025-04-19

2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 2,5-bis(1-methylethyl)-
• 2,5-di(propan-2-yl)benzenesulfonyl chloride
• 2,5-diisopropylbenzene-1-sulfonyl chloride
• 2,5-diisopropylbenzenesulfonyl chloride
• 2,5-diisopropyl-benzenesulfonyl chloride
• 2,5-Diisopropyl-benzolsulfochlorid
• 2,5-Diisopropyl-benzolsulfonylchlorid
• AC1L5BU5
• AC1Q3VNK
• AG-J-28956
• AR-1D4140
• CTK2F8505
• NSC8536
• 2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C12H17ClO2S/c1-8(2)10-5-6-11(9(3)4)12(7-10)16(13,14)15/h5-9H,1-4H3
• InChI Key： OUZQFXRSNCKYFE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1C(C)C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.06391
• Monoisotopic Mass: 260.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 4.94170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids